Cas no 370848-09-2 ((4,6-Dimethylquinolin-2-yl)thioacetic Acid)

(4,6-Dimethylquinolin-2-yl)thioacetic Acid is a specialized organic compound featuring a quinoline core substituted with methyl groups at the 4- and 6-positions, coupled with a thioacetic acid moiety at the 2-position. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate for heterocyclic derivatives or metal coordination complexes. Its electron-rich quinoline scaffold enhances potential applications in pharmaceutical and materials science research. The compound’s stability and well-defined functional groups allow for precise modifications, facilitating its use in cross-coupling reactions or as a ligand precursor. High purity and consistent synthesis protocols ensure reliability for research and industrial applications.
(4,6-Dimethylquinolin-2-yl)thioacetic Acid structure
370848-09-2 structure
Product Name:(4,6-Dimethylquinolin-2-yl)thioacetic Acid
CAS No:370848-09-2
MF:C13H13NO2S
MW:247.3128221035
CID:1085870
PubChem ID:686721
Update Time:2025-06-07

(4,6-Dimethylquinolin-2-yl)thioacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-((4,6-Dimethylquinolin-2-yl)thio)acetic acid
    • [(4,6-dimethylquinolin-2-yl)thio]acetic acid(SALTDATA: FREE)
    • [(4,6-DIMETHYLQUINOLIN-2-YL)THIO]ACETIC ACID
    • CHEMBRDG-BB 6320947
    • 2-(4,6-dimethylquinolin-2-yl)sulfanylacetic acid
    • CBKinase1_001410
    • HMS1586I22
    • 2-[(4,6-DIMETHYL-2-QUINOLYL)SULFANYL]ACETIC ACID
    • 2-((4,6-Dimethylquinolin-2-yl)thio)aceticacid
    • Oprea1_074762
    • STK711561
    • DB-190014
    • AKOS000620644
    • SB70506
    • SR-01000479344
    • [(4,6-Dimethylquinolin-2-yl)thio]aceticacid
    • Oprea1_812619
    • CBKinase1_013810
    • [(4,6-dimethylquinolin-2-yl)sulfanyl]acetic acid
    • CS-0317942
    • SR-01000479344-1
    • 370848-09-2
    • BS-37845
    • (4,6-Dimethylquinolin-2-yl)thioacetic Acid
    • MDL： MFCD02734700
    • Inchi： 1S/C13H13NO2S/c1-8-3-4-11-10(5-8)9(2)6-12(14-11)17-7-13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
    • InChI Key： ZJAGGHKSUVWJFT-UHFFFAOYSA-N
    • SMILES： S(CC(=O)O)C1=CC(C)=C2C=C(C)C=CC2=N1

Computed Properties

  • Exact Mass: 247.06700
  • Monoisotopic Mass: 247.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 75.5Ų

Experimental Properties

  • PSA: 75.49000
  • LogP: 3.02830

(4,6-Dimethylquinolin-2-yl)thioacetic Acid Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4,6-Dimethylquinolin-2-yl)thioacetic Acid Pricemore >>

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